BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Chloropropionyl chloride-d4 safety data sheet
(SDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloropropionyl chloride-d4

Cat. No.: B12394374

This technical guide provides a comprehensive overview of the safety data for 2-
Chloropropionyl chloride-d4, intended for researchers, scientists, and professionals in drug
development. The information is compiled from various Safety Data Sheets (SDS) and
chemical databases.

Chemical Identification

e Chemical Name: (x)-2-Chloropropionyl-2,3,3,3-d4 Chloride

CAS Number: 1219794-98-5[1]

Synonyms: 2-Chloropropionyl chloride-d4

Molecular Formula: C3D4CIl20

Molecular Weight: 130.99 g/mol

For reference, the non-deuterated analogue is 2-Chloropropionyl chloride (CAS: 7623-09-8).[2]
[3][4][5][6] Safety information is often based on data from this analogue.

Physical and Chemical Properties

The physical and chemical properties of 2-Chloropropionyl chloride-d4 are summarized
below. Data is primarily from the non-deuterated analogue unless specified.
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Property

Value

Source(s)

Physical State

Liquid

[1]14]

Appearance / Color

Colorless to light yellow, clear

[11(3][41[5]

liquid
Odor Pungent; Stench [31[4]
Density 1.308 g/mL at 25 °C [L1I5161[7]
Melting Point -71 °C (-96 °F) [1][4]15]
- ] 109 - 111 °C (228 - 232 °F) at
Boiling Point [L][4][5]16][7]
760 mmHg
Flash Point 31 °C (88 °F) [1]

Vapor Pressure

28 hPa (21 mmHg) at 20 °C
(68 °F)

[1]

Water Solubility

Decomposes; Reacts violently

with water

[1]141(5]

Refractive Index

n20/D 1.440

(516171

Hazard Identification and GHS Classification

2-Chloropropionyl chloride-d4 is a hazardous substance. It is a flammable liquid and vapor
that causes severe skin burns and eye damage and may cause respiratory irritation.[1][2][4]
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Hazard Class

Category

Hazard Statement

Flammable Liquids

Category 3

H226: Flammable liquid and
vapor[2][4][8]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage[2][8]

H314: Causes severe skin

Serious Eye Damage/Irritation Category 1
burns and eye damage[8]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[2][4][8]

» Signal Word: Danger[2][4][6]

e Hazard Pictograms:

[¢]

Flame (GHSO02)

[e]

Corrosion (GHSO05)

o

o

Toxicological Information

Health Hazard (GHSO08)

Exclamation Mark (GHSOQ7)

This substance is corrosive and can cause severe damage to tissues upon contact. The

toxicological properties have not been fully investigated for the deuterated compound, and data

is often extrapolated from its non-deuterated analogue.[3]

Routes of Exposure: Inhalation, ingestion, skin, and eye contact.[1]

Acute Health Effects:

o Eyes: Causes severe eye damage and burns.[1][3] It is a lachrymator, a substance that

induces tearing.[2][3]
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o Skin: Causes severe skin burns.[1][3] May be harmful if absorbed through the skin.[1]

e Inhalation: May be harmful if inhaled.[1] Causes chemical burns to the respiratory tract and
may cause respiratory irritation.[2][3] Inhalation could be fatal due to spasm, inflammation,
and edema of the larynx and bronchi.[3]

 Ingestion: May be harmful if swallowed.[1] Causes gastrointestinal tract burns.[3]

Quantitative Toxicity Data: Note: The following data is for the non-deuterated analogue, 2-
Chloropropionyl chloride (CAS 7623-09-8).

Endpoint Species Value Source

LD50 Oral Rat 642 mg/kg [8]

Chronic Health Effects:

» Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or
OSHA.[1]

» Mutagenic Effects: No data available.[1]

Experimental Protocols

The provided safety data sheets and chemical database entries cite standard hazard
classifications but do not contain detailed experimental protocols for 2-Chloropropionyl
chloride-d4 itself. The presented toxicological data, such as the LD50 value, is for the non-
deuterated analogue and was likely determined using standardized methodologies, such as
those outlined by the Organisation for Economic Co-operation and Development (OECD) Test
Guidelines (e.g., OECD 401 for acute oral toxicity). However, the specific study reports and
detailed protocols are not publicly available in the referenced documents.

Emergency Procedures
First Aid Measures

A logical workflow for first aid is essential following an exposure.
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Exposure Event

Exposure Occurs
(Skin, Eyes, Inhalation, Ingestion)

General First Step

Immed‘ 'ate Response

Move out of dangerous area.
Remove contaminated clothing.

Address Specific Exposure Address Specific Exposure Address Specific Exposure Address Specific Exposure
Skin: Flush with plenty of water Eyes: Rinse cautiously with water Inhalation: Move to fresh air. Ingestion: Do NOT induce vomiting.
for at least 15 minutes. for several minutes. Remove contacts. Give artificial respiration if not breathing. Rinse mouth with water.

Medical Attention
A \ A

Immediately call a POISON CENTER
or doctor/physician.

Show SDS to the doctor.

Click to download full resolution via product page

Caption: First aid workflow following exposure to 2-Chloropropionyl chloride-d4.

Firefighting Measures

This substance is flammable and reacts with water.
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o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide
(CO2).[1][3][4] Do NOT use water directly on the fire, as it reacts violently.[3][4]

e Hazardous Combustion Products: Under fire conditions, hazardous decomposition products
can form, including carbon oxides (CO, COz) and hydrogen chloride gas.[1][4] Phosgene
may also be produced.[3][4]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][3][4]
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Fire Involving

2-Chloropropionyl chloride-d4

Responie Actions

Assess Situation
& Wear Full PPE (incl. SCBA)

l ;

Cool Containers with Water Mist
(if safe, avoid direct contact)

Extinguish Fire

Seldct Media Avoid

I
|
]
I
I
I
T
1

Extinguighing Media,

Use: Dry Chemical, CO2,

Do NOT Use:

Direct Water Jet

Alcohol-Resistant Foam
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Spill Detected

Immedi*e Safety

Don PPE

l

Remove Ignition Sources

.

Ensure Ventilation

Containmenjt & Cleanup

Contain Spill
(Prevent entry to drains)

Absorb with Inert Material

(Sand, Vermiculite)

Collect into Closed Container
(Use non-sparking tools)

Disposal

Dispose of waste according to

approved procedures.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnisotopes.com [cdnisotopes.com]

2. 2-Chloropropionyl chloride | C3H4CI20 | CID 111019 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 4. fishersci.com [fishersci.com]

e 5. jnfuturechemical.com [jnfuturechemical.com]

e 6. 2-8 RS 97% | Sigma-Aldrich [sigmaaldrich.com]

e 7. 2-Chloropropionyl chloride | 7623-09-8 [chemicalbook.com]

e 8. kscl.co.in [kscl.co.in]

 To cite this document: BenchChem. [2-Chloropropionyl chloride-d4 safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394374#2-chloropropionyl-chloride-d4-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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